![molecular formula C3H9ClN2 B1602591 (trans)-Cyclopropane-1,2-diamine dihydrochloride CAS No. 3187-76-6](/img/structure/B1602591.png)
(trans)-Cyclopropane-1,2-diamine dihydrochloride
Overview
Description
(Trans)-Cyclopropane-1,2-diamine dihydrochloride, also known as trans-1,2-diaminocyclopropane dihydrochloride or trans-1,2-diaminocyclopropane hydrochloride, is an organic compound with the molecular formula C3H10N2•2HCl. It is an amine salt, and is used in a variety of scientific applications. This compound is often referred to as trans-1,2-diaminocyclopropane dihydrochloride, or trans-DADH, for short.
Scientific Research Applications
Synthesis and Chemical Transformations
Researchers have developed methods for the synthesis of cyclopropane derivatives with high diastereoselectivity from readily available α-chloroaldehydes. This process involves the trapping of an electrophilic zinc homoenolate with an amine followed by ring closure to generate the cyclopropane derivative, demonstrating the compound's utility in synthetic chemistry for creating complex molecules with potential pharmaceutical applications (West et al., 2019).
Biological Evaluation
Cyclopropane-containing compounds have been synthesized and evaluated for their inhibitory activity against cytosolic carbonic anhydrase I and II isoforms (hCA I and II) and acetylcholinesterase (AChE) enzymes. These enzymes are targets for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative diseases, highlighting the potential therapeutic applications of these compounds (Boztaş et al., 2019).
Antitumor Activity
The synthesis of osteotropic (bone-seeking) platinum(II) complexes attached to cyclohexane-1,2-diamine and other ligands has been explored for their in vitro antitumor activity. These studies aim to develop targeted therapeutic agents for bone malignancies, showcasing the role of cyclopropane derivatives in the development of novel anticancer drugs (Galanski et al., 2003).
Drug Development and Targeting
Cyclopropane rings have been used to restrict the conformation of biologically active compounds, improving activity and exploring bioactive conformations. This approach has led to the development of conformationally restricted analogues of histamine, illustrating the cyclopropane ring's utility in drug design for enhancing specificity and efficacy (Kazuta et al., 2002).
properties
IUPAC Name |
(1R,2R)-cyclopropane-1,2-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8N2.2ClH/c4-2-1-3(2)5;;/h2-3H,1,4-5H2;2*1H/t2-,3-;;/m1../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWZISQGOINGERV-MRWDTFSLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1N)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3187-76-6 | |
Record name | (trans)-Cyclopropane-1,2-diamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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